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Compound of Interest

Compound Name:
1,2-Epoxy-3-(p-

nitrophenoxy)propane

Cat. No.: B1217041 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Glycidyl 4-nitrophenyl ether, systematically known as 2-((4-nitrophenoxy)methyl)oxirane, is a

chemical compound of interest in organic synthesis and potential pharmacological applications.

This technical guide provides a comprehensive overview of its chemical properties, synthesis,

reactivity, and known biological activities. The information is presented to support research and

development endeavors in medicinal chemistry and related fields.

Chemical Identity and Properties
Glycidyl 4-nitrophenyl ether is an organic molecule containing a glycidyl ether functional group

attached to a 4-nitrophenyl moiety. The presence of the reactive epoxide ring and the electron-

withdrawing nitro group confers distinct chemical characteristics to the molecule.

Table 1: Chemical and Physical Properties of Glycidyl 4-nitrophenyl Ether
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Property Value Source

IUPAC Name
2-((4-

nitrophenoxy)methyl)oxirane
[1]

CAS Number 5255-75-4 [1]

Molecular Formula C₉H₉NO₄ [1]

Molecular Weight 195.17 g/mol [1]

Appearance Yellow solid [2]

Melting Point 67.3 °C

Boiling Point 150-156 °C at 3 Torr

Density 1.34 g/cm³ [2]

Synthesis
The synthesis of Glycidyl 4-nitrophenyl ether is typically achieved through a Williamson ether

synthesis. This method involves the reaction of a phenoxide with an epoxide-containing

electrophile, such as epichlorohydrin.

General Experimental Protocol: Synthesis of Glycidyl 4-
nitrophenyl Ether
This protocol is a generalized procedure based on the well-established Williamson ether

synthesis and specific examples of nitrophenyl ether synthesis.[3][4]

Materials:

4-Nitrophenol

Epichlorohydrin

Sodium hydroxide (NaOH) or Potassium carbonate (K₂CO₃)

A suitable solvent (e.g., N,N-Dimethylformamide (DMF), ethanol)
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Phase-transfer catalyst (e.g., tetrabutylammonium bromide), if necessary

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 4-

nitrophenol in the chosen solvent.

Add a stoichiometric equivalent of a base (e.g., sodium hydroxide or potassium carbonate) to

the solution to form the 4-nitrophenoxide salt.

To the resulting mixture, add a slight excess of epichlorohydrin.

If a phase-transfer catalyst is used, add it to the reaction mixture.

Heat the reaction mixture to a suitable temperature (e.g., 70-80 °C) and stir for several hours

until the reaction is complete, as monitored by thin-layer chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature.

If a solid precipitate (inorganic salts) has formed, remove it by filtration.

The solvent is then removed under reduced pressure.

The crude product is purified by recrystallization from a suitable solvent (e.g., ethanol or

isopropanol) to yield Glycidyl 4-nitrophenyl ether as a yellow solid.

Diagram 1: Synthesis of Glycidyl 4-nitrophenyl ether
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Caption: General workflow for the synthesis of Glycidyl 4-nitrophenyl ether.

Chemical Reactivity
The chemical reactivity of Glycidyl 4-nitrophenyl ether is dominated by the electrophilic nature

of the epoxide ring. The strained three-membered ring is susceptible to nucleophilic attack,

leading to ring-opening reactions. This reactivity is a cornerstone of its utility in organic

synthesis.

Ring-Opening Reactions
The epoxide ring can be opened by a variety of nucleophiles, including amines, thiols, and

alcohols. These reactions can be catalyzed by either acids or bases.

Base-catalyzed ring-opening: Under basic or neutral conditions, the nucleophile attacks the

less sterically hindered carbon of the epoxide in an Sₙ2-like manner.
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Acid-catalyzed ring-opening: In the presence of an acid, the epoxide oxygen is protonated,

making the epoxide a better electrophile. The nucleophile then attacks the more substituted

carbon, which can better stabilize the partial positive charge that develops in the transition

state.

Experimental Protocol: Reaction with an Amine
The following is a general procedure for the ring-opening reaction of Glycidyl 4-nitrophenyl

ether with a primary amine.[5]

Materials:

Glycidyl 4-nitrophenyl ether

A primary amine (e.g., methylamine)

A suitable solvent (e.g., methanol or THF)

Procedure:

Dissolve Glycidyl 4-nitrophenyl ether in the chosen solvent in a reaction vessel under an

inert atmosphere.

Add a solution of the primary amine (2-3 equivalents) in the same solvent to the reaction

mixture at room temperature.

Stir the reaction mixture at room temperature or gently heat (e.g., 40-50 °C) to accelerate the

reaction.

Monitor the progress of the reaction by TLC or HPLC.

Once the reaction is complete, remove the solvent and any excess amine under reduced

pressure.

The resulting crude β-amino alcohol can be purified by column chromatography or

recrystallization.

Diagram 2: Ring-opening reaction with an amine
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Caption: Nucleophilic ring-opening of Glycidyl 4-nitrophenyl ether with a primary amine.

Spectroscopic Data
The structure of Glycidyl 4-nitrophenyl ether can be confirmed by various spectroscopic

techniques.

¹H NMR Spectroscopy: Expected signals would include those for the aromatic protons of the

nitrophenyl group, the methylene and methine protons of the glycidyl group.

¹³C NMR Spectroscopy: Characteristic signals for the carbons of the aromatic ring, the ether

linkage, and the epoxide ring would be observed.

Infrared (IR) Spectroscopy: Key absorption bands would be expected for the C-O-C ether

linkage, the epoxide ring vibrations, and the nitro group (NO₂).

Mass Spectrometry (MS): The molecular ion peak corresponding to the molecular weight of

the compound would be a primary indicator of its presence.

Biological Activity and Potential Applications
Glycidyl 4-nitrophenyl ether has been identified as a protease inhibitor.[1] Protease inhibitors

are a class of molecules that reversibly or irreversibly bind to proteases and inhibit their activity.

[6]

Mechanism of Action as a Protease Inhibitor
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While the specific mechanism for Glycidyl 4-nitrophenyl ether has not been extensively detailed

in the available literature, epoxide-containing compounds can act as irreversible inhibitors of

certain proteases, particularly cysteine and serine proteases. The proposed mechanism

involves the nucleophilic attack by a key amino acid residue (e.g., cysteine or serine) in the

active site of the protease on one of the electrophilic carbons of the epoxide ring. This results in

the formation of a stable covalent bond between the inhibitor and the enzyme, thereby

inactivating it.

Diagram 3: Proposed mechanism of protease inhibition
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Caption: Irreversible inhibition of a protease by Glycidyl 4-nitrophenyl ether.

Applications in Drug Development
The ability of Glycidyl 4-nitrophenyl ether to act as a protease inhibitor suggests its potential as

a scaffold for the development of therapeutic agents. Dysregulation of protease activity is

implicated in a wide range of diseases, including cancer, inflammatory disorders, and infectious

diseases. Further research into the specificity and potency of this compound and its derivatives

against various proteases could lead to the discovery of novel drug candidates.

Safety and Handling
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As with any chemical compound, Glycidyl 4-nitrophenyl ether should be handled with

appropriate safety precautions in a well-ventilated laboratory environment. Personal protective

equipment, including gloves, safety glasses, and a lab coat, should be worn. For detailed

safety information, refer to the Material Safety Data Sheet (MSDS) from the supplier.

Conclusion
Glycidyl 4-nitrophenyl ether is a reactive organic compound with potential applications in

medicinal chemistry, particularly as a protease inhibitor. This guide has summarized its key

chemical properties, a general synthetic route, and its characteristic reactivity. Further research

is warranted to fully elucidate its biological mechanism of action and to explore its potential as

a lead compound in drug discovery programs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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